![molecular formula C17H18N2O3 B5728327 2-methoxy-N-{2-[(3-methylphenyl)amino]-2-oxoethyl}benzamide](/img/structure/B5728327.png)
2-methoxy-N-{2-[(3-methylphenyl)amino]-2-oxoethyl}benzamide
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Overview
Description
2-methoxy-N-{2-[(3-methylphenyl)amino]-2-oxoethyl}benzamide, also known as MMPEB, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. MMPEB is a benzamide derivative that has been synthesized through a multistep process.
Mechanism of Action
The mechanism of action of 2-methoxy-N-{2-[(3-methylphenyl)amino]-2-oxoethyl}benzamide is not fully understood. However, it has been shown to interact with ion channels, particularly the voltage-gated potassium channels, which are involved in the regulation of neuronal excitability. This compound has been shown to increase the activity of these channels, leading to hyperpolarization of the cell membrane and a decrease in neuronal excitability.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound induces apoptosis by activating the caspase pathway. In neurons, this compound increases the activity of voltage-gated potassium channels, leading to hyperpolarization of the cell membrane and a decrease in neuronal excitability. This compound has also been shown to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-methoxy-N-{2-[(3-methylphenyl)amino]-2-oxoethyl}benzamide in lab experiments is its specificity for voltage-gated potassium channels. This allows researchers to study the effects of modulating these channels without affecting other ion channels. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in experiments.
Future Directions
For the study of 2-methoxy-N-{2-[(3-methylphenyl)amino]-2-oxoethyl}benzamide include the development of new drugs, the study of this compound in neurological disorders, and the exploration of its effects on other ion channels and its potential use in other fields.
Synthesis Methods
The synthesis of 2-methoxy-N-{2-[(3-methylphenyl)amino]-2-oxoethyl}benzamide involves a multistep process. The initial step involves the synthesis of 2-methoxybenzoic acid, which is further converted to 2-methoxybenzoyl chloride. The second step involves the reaction of 2-methoxybenzoyl chloride with N-(3-methylphenyl) ethylenediamine to form this compound. The final product is then purified through crystallization.
Scientific Research Applications
2-methoxy-N-{2-[(3-methylphenyl)amino]-2-oxoethyl}benzamide has been studied for its potential applications in various fields, including cancer research, drug discovery, and neuroscience. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis. In drug discovery, this compound has been studied as a potential lead compound for the development of new drugs. In neuroscience, this compound has been shown to modulate the activity of ion channels, which could lead to the development of new treatments for neurological disorders.
properties
IUPAC Name |
2-methoxy-N-[2-(3-methylanilino)-2-oxoethyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O3/c1-12-6-5-7-13(10-12)19-16(20)11-18-17(21)14-8-3-4-9-15(14)22-2/h3-10H,11H2,1-2H3,(H,18,21)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCTIHBPZCNTZNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)CNC(=O)C2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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